Cas no 824948-10-9 (Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-)
![Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- structure](https://www.kuujia.com/scimg/cas/824948-10-9x500.png)
824948-10-9 structure
Product name:Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
CAS No:824948-10-9
MF:C23H16N8O5S
MW:516.488741874695
CID:690192
Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]azo]-4,6-dinitro-
- Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
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- Inchi: 1S/C23H16N8O5S/c1-12-4-6-13(7-5-12)15-11-17(19-3-2-8-37-19)29-23(25-15)20(22(24)28-29)27-26-16-9-14(30(33)34)10-18(21(16)32)31(35)36/h2-11,32H,1H3,(H2,24,28)
- InChI Key: MNRAPEJGHOOAMC-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1N=NC1=C2N(N=C1N)C(C1SC=CC=1)=CC(C1=CC=C(C)C=C1)=N2
Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Related Literature
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
824948-10-9 (Phenol, 2-[2-[2-amino-5-(4-methylphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-) Related Products
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